N-(1,3-benzodioxol-5-ylmethyl)-3-ethoxy-4-fluorobenzenesulfonamide

• Molecular Formula: C16H16FNO5S
• Molecular Weight: 353.4 g/mol
• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-3-ethoxy-4-fluorobenzenesulfonamide
• InChI: InChI=1S/C16H16FNO5S/c1-2-21-15-8-12(4-5-13(15)17)24(19,20)18-9-11-3-6-14-16(7-11)23-10-22-14/h3-8,18H,2,9-10H2,1H3
• InChI Key: DKABBOFKPMDZMR-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=CC(=C1)S(=O)(=O)NCC2=CC3=C(C=C2)OCO3)F

Description

N-(1,3-benzodioxol-5-ylmethyl)-3-ethoxy-4-fluorobenzenesulfonamide, also known as BDBES, is a chemical compound that has been studied for its potential use in scientific research. BDBES is a sulfonamide compound that has a benzodioxol ring system and a fluorobenzene ring system. The chemical structure of BDBES is shown below:

Mechanism of Action

N-(1,3-benzodioxol-5-ylmethyl)-3-ethoxy-4-fluorobenzenesulfonamide is a selective serotonin transporter inhibitor, which means that it binds to the serotonin transporter and prevents the reuptake of serotonin into the presynaptic neuron. This leads to an increase in serotonin levels in the synaptic cleft, which can have various effects on neuronal function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(1,3-benzodioxol-5-ylmethyl)-3-ethoxy-4-fluorobenzenesulfonamide have been studied in vitro and in vivo. N-(1,3-benzodioxol-5-ylmethyl)-3-ethoxy-4-fluorobenzenesulfonamide has been shown to increase extracellular serotonin levels in the brain, which can have various effects on neuronal function. It has also been shown to have anxiolytic and antidepressant-like effects in animal models.

Advantages and Limitations for Lab Experiments

N-(1,3-benzodioxol-5-ylmethyl)-3-ethoxy-4-fluorobenzenesulfonamide has several advantages for use in lab experiments. It is a selective serotonin transporter inhibitor, which means that it can be used to study the function of the serotonin transporter without affecting other neurotransmitter systems. N-(1,3-benzodioxol-5-ylmethyl)-3-ethoxy-4-fluorobenzenesulfonamide has also been shown to have good oral bioavailability in animal models, which makes it a useful tool for studying the effects of serotonin transporter inhibition in vivo.
One limitation of N-(1,3-benzodioxol-5-ylmethyl)-3-ethoxy-4-fluorobenzenesulfonamide is that it has a relatively short half-life in vivo, which means that it may not be suitable for long-term studies. Additionally, N-(1,3-benzodioxol-5-ylmethyl)-3-ethoxy-4-fluorobenzenesulfonamide has not been extensively studied in humans, so its safety and efficacy in humans are not well-established.

Future Directions

There are several future directions for research on N-(1,3-benzodioxol-5-ylmethyl)-3-ethoxy-4-fluorobenzenesulfonamide. One area of interest is the potential use of N-(1,3-benzodioxol-5-ylmethyl)-3-ethoxy-4-fluorobenzenesulfonamide in the treatment of neurological disorders, such as depression and anxiety. Another area of interest is the development of new compounds based on the structure of N-(1,3-benzodioxol-5-ylmethyl)-3-ethoxy-4-fluorobenzenesulfonamide, which may have improved pharmacological properties. Additionally, further studies are needed to determine the safety and efficacy of N-(1,3-benzodioxol-5-ylmethyl)-3-ethoxy-4-fluorobenzenesulfonamide in humans.

Synthesis Methods

The synthesis of N-(1,3-benzodioxol-5-ylmethyl)-3-ethoxy-4-fluorobenzenesulfonamide has been described in the scientific literature. One method involves the reaction of 1,3-benzodioxole-5-carboxaldehyde with ethyl 4-fluorobenzenesulfonate in the presence of a base, followed by the addition of ammonia and ethanol. The resulting product is then purified to obtain N-(1,3-benzodioxol-5-ylmethyl)-3-ethoxy-4-fluorobenzenesulfonamide.

Scientific Research Applications

N-(1,3-benzodioxol-5-ylmethyl)-3-ethoxy-4-fluorobenzenesulfonamide has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have an affinity for the serotonin transporter, which is a protein that is involved in the regulation of serotonin levels in the brain. N-(1,3-benzodioxol-5-ylmethyl)-3-ethoxy-4-fluorobenzenesulfonamide has been used to study the function of the serotonin transporter and its role in various neurological disorders.